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Compound of Interest

Compound Name: Chitinovorin B

Cat. No.: B15593803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Chitinovorin B, a novel β-

lactam antibiotic. This document details its biological context, protocols for its isolation and

characterization, and its potential therapeutic applications. The information is intended to guide

researchers in the fields of microbiology, medicinal chemistry, and pharmacology.

Introduction
Chitinovorin B belongs to a family of naturally occurring β-lactam antibiotics, which also

includes Chitinovorins A and C.[1] These compounds are produced by bacterial species,

distinguishing them from many other β-lactam antibiotics that originate from fungi. As a

member of the β-lactam class, Chitinovorin B is presumed to exert its antibacterial activity by

inhibiting bacterial cell wall synthesis, a mechanism shared by widely used antibiotics such as

penicillins and cephalosporins. The exploration of novel β-lactam structures from diverse

natural sources is critical in the ongoing effort to combat antibiotic resistance.

Physicochemical Properties and Structure
While detailed experimental data for Chitinovorin B is limited in publicly accessible literature,

the foundational publication by Shoji et al. (1984) provides the initial characterization of the

Chitinovorin family.[1] The general properties are summarized based on its classification as a

β-lactam antibiotic.
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Table 1: Physicochemical Properties of Chitinovorin B (Predicted)

Property Value

Molecular Formula Not yet determined

Molecular Weight Not yet determined

Appearance White to off-white powder

Solubility Soluble in water and polar organic solvents

Stability Sensitive to β-lactamases

Note: The precise molecular formula and weight are pending full structural elucidation from the

primary literature.

Biological Activity
Chitinovorin B has been identified as a novel antibiotic with activity against a range of

bacteria. The primary mechanism of action for β-lactam antibiotics is the inhibition of penicillin-

binding proteins (PBPs), which are essential enzymes for the synthesis of the peptidoglycan

layer of the bacterial cell wall.

Table 2: Antimicrobial Spectrum of Chitinovorin B (Hypothetical Data)

Bacterial Strain MIC (µg/mL)

Staphylococcus aureus 1-4

Streptococcus pneumoniae 0.5-2

Escherichia coli 8-32

Pseudomonas aeruginosa >64

Note: This data is hypothetical and serves as an example. Actual MIC values would need to be

determined experimentally.
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Signaling Pathway
The mechanism of action of β-lactam antibiotics like Chitinovorin B involves the disruption of

bacterial cell wall synthesis. The following diagram illustrates this pathway.
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Bacterial Fermentation

Centrifugation

Collect Supernatant

Adsorption Chromatography
(e.g., Amberlite XAD-2)

Elution with Organic Solvent
(e.g., Methanol/Acetone)

Concentration in vacuo

Ion-Exchange Chromatography
(e.g., DEAE-Sephadex)

Gel Filtration Chromatography
(e.g., Sephadex G-25)

Preparative HPLC

Pure Chitinovorin B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. brainkart.com [brainkart.com]

To cite this document: BenchChem. [Chitinovorin B: Application Notes and Protocols for a
Novel β-Lactam Antibiotic]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593803#chitinovorin-b-synthesis-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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